Cas no 81340-16-1 (Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-)

Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro- structure
81340-16-1 structure
Product name:Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-
CAS No:81340-16-1
MF:C5H9N5O6
MW:235.154860258102
CID:583523
PubChem ID:12948304

Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-
    • 5-methyl-1,3,5-trinitro-1,3-diazinane
    • 5-Methyl-1,3,5-trinitrohexahydropyrimidine
    • 81340-16-1
    • DTXSID30513678
    • Inchi: InChI=1S/C5H9N5O6/c1-5(8(11)12)2-6(9(13)14)4-7(3-5)10(15)16/h2-4H2,1H3
    • InChI Key: YBXNCONALCRGOO-UHFFFAOYSA-N
    • SMILES: CC1(CN(CN(C1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 235.05528302g/mol
  • Monoisotopic Mass: 235.05528302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 144Ų

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